Cas no 767260-87-7 (Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel-)
767260-87-7 structure
Product Name:Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel-
CAS No:767260-87-7
MF:C8H15NO2
MW:157.210202455521
CID:550918
PubChem ID:45090256
Update Time:2025-04-19
Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel-
- Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1a,2a,5b)- (9CI)
- Cyclopentanecarboxylic acid, 2-amino-5-methyl-, methyl ester, (1alpha,2alpha,5beta)-
- rel-Methyl (1R,2S,5S)-2-amino-5-methylcyclopentanecarboxylate
- DTXSID201180217
- Cyclopentanecarboxylic acid,2-amino-5-methyl-,methyl ester,(1alpha,2alpha,5beta)-
- 767260-87-7
-
- Inchi: 1S/C8H15NO2/c1-5-3-4-6(9)7(5)8(10)11-2/h5-7H,3-4,9H2,1-2H3/t5-,6-,7+/m1/s1
- InChI Key: BXFHFLNPTDKXAM-QYNIQEEDSA-N
- SMILES: O(C)C([C@@H]1[C@@H](CC[C@H]1C)N)=O
Computed Properties
- Exact Mass: 157.11000
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32000
- LogP: 1.23310
Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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